![molecular formula C23H20N2O3 B1224669 2-(3-Hydroxyphenyl)-6-(1-piperidinyl)benzo[de]isoquinoline-1,3-dione](/img/structure/B1224669.png)
2-(3-Hydroxyphenyl)-6-(1-piperidinyl)benzo[de]isoquinoline-1,3-dione
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Overview
Description
2-(3-hydroxyphenyl)-6-(1-piperidinyl)benzo[de]isoquinoline-1,3-dione is a member of isoquinolines.
Scientific Research Applications
Photostabilizing Efficiency and UV Absorption
Benzo[de]isoquinoline-1,3-dione derivatives, including those similar in structure to 2-(3-Hydroxyphenyl)-6-(1-piperidinyl)benzo[de]isoquinoline-1,3-dione, have been studied for their photophysical properties. They demonstrate significant photostabilizing efficiency, making them potential candidates for dyeing and stabilization of polymer materials. Their ability to absorb UV light is also noteworthy, suggesting applications in protective coatings and materials (Bojinov & Panova, 2007).
Applications in Polymerization and Material Science
These compounds have shown promise in the field of material science, particularly in the polymerization process. Their incorporation into polymers does not significantly alter the molecular weight of the co-polymers, indicating their compatibility and potential as additives in various polymer-based products (Bojinov, Panova, & Grabchev, 2005).
Fluorescence and Electron Transfer Properties
The fluorescence properties of benzo[de]isoquinoline-1,3-dione derivatives are of particular interest. Studies have shown that these compounds, including those structurally similar to this compound, exhibit notable fluorescence characteristics. This suggests potential applications in fields like fluorescent dye development, optical materials, and photonic devices (Gan et al., 2003).
Chemosensor Development
These compounds have also been explored for their use in chemosensor systems. They exhibit high selectivity in the determination of anions, indicating their potential application in analytical chemistry and environmental monitoring (Tolpygin et al., 2012).
Properties
Molecular Formula |
C23H20N2O3 |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
2-(3-hydroxyphenyl)-6-piperidin-1-ylbenzo[de]isoquinoline-1,3-dione |
InChI |
InChI=1S/C23H20N2O3/c26-16-7-4-6-15(14-16)25-22(27)18-9-5-8-17-20(24-12-2-1-3-13-24)11-10-19(21(17)18)23(25)28/h4-11,14,26H,1-3,12-13H2 |
InChI Key |
UZAAGXXNSDUWGE-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C2=C3C=CC=C4C3=C(C=C2)C(=O)N(C4=O)C5=CC(=CC=C5)O |
Canonical SMILES |
C1CCN(CC1)C2=C3C=CC=C4C3=C(C=C2)C(=O)N(C4=O)C5=CC(=CC=C5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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